Cas no 2639460-52-7 (tert-butyl N-(2,3-dihydroxypropyl)-N-(3-methyl-5-phenylcyclohexyl)carbamate)

tert-butyl N-(2,3-dihydroxypropyl)-N-(3-methyl-5-phenylcyclohexyl)carbamate structure
2639460-52-7 structure
Product Name:tert-butyl N-(2,3-dihydroxypropyl)-N-(3-methyl-5-phenylcyclohexyl)carbamate
CAS No:2639460-52-7
MF:C21H33NO4
MW:363.491026639938
CID:5643526
PubChem ID:165899522
Update Time:2025-07-24

tert-butyl N-(2,3-dihydroxypropyl)-N-(3-methyl-5-phenylcyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(2,3-dihydroxypropyl)-N-(3-methyl-5-phenylcyclohexyl)carbamate
    • EN300-28229859
    • 2639460-52-7
    • Inchi: 1S/C21H33NO4/c1-15-10-17(16-8-6-5-7-9-16)12-18(11-15)22(13-19(24)14-23)20(25)26-21(2,3)4/h5-9,15,17-19,23-24H,10-14H2,1-4H3
    • InChI Key: XXOJGFQZWNNLQV-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N(CC(CO)O)C1CC(C)CC(C2C=CC=CC=2)C1)=O

Computed Properties

  • Exact Mass: 363.24095853g/mol
  • Monoisotopic Mass: 363.24095853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 70Ų

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Additional information on tert-butyl N-(2,3-dihydroxypropyl)-N-(3-methyl-5-phenylcyclohexyl)carbamate

Research Brief on tert-butyl N-(2,3-dihydroxypropyl)-N-(3-methyl-5-phenylcyclohexyl)carbamate (CAS: 2639460-52-7)

In recent years, the compound tert-butyl N-(2,3-dihydroxypropyl)-N-(3-methyl-5-phenylcyclohexyl)carbamate (CAS: 2639460-52-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both hydrophilic (dihydroxypropyl) and hydrophobic (phenylcyclohexyl) moieties in its structure makes it a versatile candidate for drug development, particularly in targeting complex biological pathways.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of this compound. The researchers employed a multi-step synthetic route to achieve high purity and yield, with a focus on optimizing the reaction conditions for scalability. The study highlighted the compound's ability to modulate specific enzyme activities, particularly those involved in inflammatory and neurodegenerative pathways. These findings suggest its potential as a lead compound for developing novel therapeutics for conditions such as Alzheimer's disease and chronic inflammation.

Further investigations into the mechanistic aspects of tert-butyl N-(2,3-dihydroxypropyl)-N-(3-methyl-5-phenylcyclohexyl)carbamate revealed its interaction with key cellular targets. Using advanced techniques such as X-ray crystallography and molecular docking simulations, researchers were able to elucidate the binding modes of this compound with its target proteins. These insights are crucial for understanding its selectivity and efficacy, paving the way for structure-activity relationship (SAR) studies to optimize its pharmacological profile.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have also been a subject of interest. Preclinical studies demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating its suitability for further development. However, challenges such as metabolic stability and bioavailability in vivo remain areas for improvement, prompting ongoing research into prodrug strategies and formulation enhancements.

The broader implications of these findings extend to the field of personalized medicine, where compounds like tert-butyl N-(2,3-dihydroxypropyl)-N-(3-methyl-5-phenylcyclohexyl)carbamate could be tailored to individual patient needs based on genetic and metabolic profiles. Collaborative efforts between academia and industry are essential to accelerate the translation of these discoveries into clinical applications, addressing unmet medical needs in various disease areas.

In conclusion, the latest research on tert-butyl N-(2,3-dihydroxypropyl)-N-(3-methyl-5-phenylcyclohexyl)carbamate (CAS: 2639460-52-7) underscores its potential as a multifaceted therapeutic agent. Continued exploration of its biological activities, coupled with advancements in synthetic and analytical methodologies, will be pivotal in realizing its full clinical potential. This compound represents a promising avenue for future drug development, offering new hope for patients with complex and challenging medical conditions.

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